Cas no 137-97-3 (1,3-bis(2-methylphenyl)thiourea)

• Product Name: 1,3-bis(2-methylphenyl)thiourea
• CAS No: 137-97-3
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• MDL: MFCD00025922
• CID: 82026
• PubChem ID: 688028
• Update Time: 2025-11-06

1,3-bis(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-di-O-tolyl-2-thiourea
• Ditolylthiourea
• N,N-Di-o-tolylthiourea
• N,N-Bis(2-Methylphenyl)thiourea
• 1,3-Di(o-tolyl)thiourea
• N,N'-Di(o-tolyl)-2-thiourea
• 1,3-Di-o-tolylthiourea
• Accelerator A22
• AURORA KA-6697
• Di-o-toluylthiourea
• DI-O-TOLYLTHIOUREA
• DOTT
• DTTU
• N,N'-di(2-tolyl)thiourea
• N,N'-di(o-tolyl)thiourea
• sym-di-o-tolylthiourea
• usafek-1651
• AKOS B029093
• USAF ek-1651
• N,N'-Di-o-tolylthiourea
• N,N'-Bis(2-methylphenyl)thiourea
• Thiourea, N,N'-bis(2-methylphenyl)-
• 1,3-Bis(o-tolyl)thiourea
• 2,2'-Dimethylthiocarbanilide
• 1,3-bis(2-methylphenyl)thiourea
• 1,3-Di-o-tolylthiomocovina
• Urea, 1,3-bis(o-tolyl)-2-thio-
• 1,3-Di-o-tolylthiomocovina [Czech]
• E9V2MKK2NZ
• CAR
• Accelerator A22 (Salt/Mix)
• AKOS000313251
• DTXSID4059679
• CS-0188115
• D0802
• W-109494
• A886339
• NSC-37140
• D89720
• Q26841208
• AI3-03718
• ACCELERATOR DOTU
• 1,3-dio-tolylthiourea
• UNII-E9V2MKK2NZ
• MFCD00025922
• WLN: 1R BMYUS & MR B1
• 137-97-3
• Carbanilide,2'-dimethylthio-
• EN300-1662967
• NS00019947
• Urea,3-bis(o-tolyl)-2-thio-
• SCHEMBL1276741
• NSC-119321
• F3004-0113
• Thiourea, 1,3-di-O-tolyl-
• Carbanilide, o,o'-dimethylthio-
• EINECS 205-309-6
• Thiourea,N,N'-bis(2-methylphenyl)-
• FT-0629578
• Diorthotolylthioharnstoff
• 1,3-Bis(o-tolyl)-2-thiourea
• NSC119321
• Thiourea,N'-bis(2-methylphenyl)-
• InChI=1/C15H16N2S/c1-11-7-3-5-9-13(11)16-15(18)17-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H2,16,17,18
• NSC 119321
• CARBANILIDE, 2,2'-DIMETHYLTHIO-
• NSC37140
• ?1,3-DI(O-TOLYL)THIOUREA
• STK397275

• MDL： MFCD00025922
• Inchi： 1S/C15H16N2S/c1-11-7-3-5-9-13(11)16-15(18)17-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H2,16,17,18)
• InChI Key： KWPNNZKRAQDVPZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1C)NC1C=CC=CC=1C
• BRN： 2125770

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1437 (rough estimate)
• Melting Point: 149.0 to 158.0 deg-C
• Refractive Index: 1.6000 (estimate)
• PSA: 56.15000
• LogP: 4.25830
• Solubility: Not available

1,3-bis(2-methylphenyl)thiourea Security Information

• WGK Germany：3
• Hazard Category Code： 25-36/37/38-50/53
• Safety Instruction： S22-S24/25
• RTECS：FE0700000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,3-bis(2-methylphenyl)thiourea

Recent Advances in the Study of 1,3-bis(2-methylphenyl)thiourea (CAS: 137-97-3): A Comprehensive Research Brief

1,3-bis(2-methylphenyl)thiourea (CAS: 137-97-3) is a thiourea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its unique chemical properties, biological activities, and therapeutic potential, making it a compound of interest for researchers aiming to develop novel pharmacological agents. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent investigations has been on the compound's role as a modulator of biological pathways. Studies have demonstrated that 1,3-bis(2-methylphenyl)thiourea exhibits notable interactions with various protein targets, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development. The study employed molecular docking and in vitro assays to validate these interactions, providing a robust foundation for further research.

In addition to its kinase inhibitory properties, 1,3-bis(2-methylphenyl)thiourea has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings open new avenues for the development of thiourea-based antibiotics, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 1,3-bis(2-methylphenyl)thiourea derivatives have also been a key area of research. A 2024 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The study emphasized the importance of green chemistry principles in the production of such compounds, aligning with broader industry trends toward sustainable drug development. Furthermore, computational studies have been employed to predict the ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles of these derivatives, aiding in the prioritization of candidates for preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 1,3-bis(2-methylphenyl)thiourea and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for further investigation. Future research directions may include combinatorial chemistry approaches to enhance its therapeutic index and the exploration of its applications in other disease areas, such as neurodegenerative disorders.

In conclusion, 1,3-bis(2-methylphenyl)thiourea (CAS: 137-97-3) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in oncology, antimicrobial therapy, and beyond. The integration of computational, synthetic, and biological approaches has significantly advanced our understanding of this compound, paving the way for its continued development. As research progresses, this thiourea derivative may well emerge as a key player in the next generation of therapeutic agents.